molecular formula C8H11NO4 B1179942 Octanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with buOctanoic acid, 2,2-dimethyl-, ethenyl es CAS No. 130007-43-1

Octanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with buOctanoic acid, 2,2-dimethyl-, ethenyl es

Cat. No. B1179942
CAS RN: 130007-43-1
InChI Key:
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Description

Octanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with buOctanoic acid, 2,2-dimethyl-, ethenyl es, also known as Octanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with buOctanoic acid, 2,2-dimethyl-, ethenyl es, is a useful research compound. Its molecular formula is C8H11NO4. The purity is usually 95%.
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properties

CAS RN

130007-43-1

Product Name

Octanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with buOctanoic acid, 2,2-dimethyl-, ethenyl es

Molecular Formula

C8H11NO4

Molecular Weight

0

synonyms

Octanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with buOctanoic acid, 2,2-dimethyl-, ethenyl ester, polymer with butyl 2-propenoate and ethenyl acetate tyl 2-propenoate and ethenyl acetate

Origin of Product

United States

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